Cas no 5312-97-0 (2,5-Dimethoxybenzonitrile)
2,5-Dimethoxybenzonitrile structure
Product Name:2,5-Dimethoxybenzonitrile
CAS No:5312-97-0
MF:C9H9NO2
MW:163.173262357712
MDL:MFCD00016375
CID:85277
PubChem ID:79200
Update Time:2025-04-18
2,5-Dimethoxybenzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2,5-Dimethoxybenzonitrile
- 2,5-dimethoxybenzenecarbonitrile
- 2,5-Dimethoxy-benzonitril
- 2,5-dimethoxyphenyl cyanide
- 2-Cyan-hydrochinon-dimethylaether
- 2-Cyano-4-methoxyanisole
- Benzonitrile, 2,5-dimethoxy-
- HWAMEJIMXIXLIH-UHFFFAOYSA-N
- 2-CYANOHYDROQUINONE DIMETHYL ETHER
- NSC27019
- PubChem13109
- Benzonitrile,2,5-dimethoxy-
- 2-cyano-1,4-dimethoxybenzene
- SBB058340
- VZ34417
- NSC 27019
- 2,5-Dimethoxybenzonitrile, 97%
- SCHEMBL1762094
- NS00032658
- CS-W007028
- NSC-27019
- UNII-4Z9ABJ2RLU
- MFCD00016375
- CK2132
- EINECS 226-169-2
- DS-16951
- FT-0610403
- EN300-17718
- 4Z9ABJ2RLU
- 2 pound not5-Dimethoxybenzonitrile
- 5312-97-0
- Z56995180
- AKOS001065115
- A7734
- D3659
- DTXSID70201209
- 2,5-dimethoxy-benzonitrile
- DTXCID20123700
- DB-020099
-
- MDL： MFCD00016375
- Inchi： 1S/C9H9NO2/c1-11-8-3-4-9(12-2)7(5-8)6-10/h3-5H,1-2H3
- InChI Key： HWAMEJIMXIXLIH-UHFFFAOYSA-N
- SMILES： O(C)C1C=CC(=CC=1C#N)OC
- BRN： 2691937
Computed Properties
- Exact Mass: 163.06300
- Monoisotopic Mass: 163.063
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 184
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 42.2
- Surface Charge: 0
- Tautomer Count: nothing
Experimental Properties
- Color/Form: Not determined
- Density: 1.12
- Melting Point: 81.0 to 85.0 deg-C
- Boiling Point: 638°C at 760 mmHg
- Flash Point: 119.4°C
- Refractive Index: 1.672
- PSA: 42.25000
- LogP: 1.57548
- Solubility: Not determined
- Sensitiveness: Easily absorb moisture
2,5-Dimethoxybenzonitrile Security Information
-
Symbol:
- Prompt：dangerous
- Signal Word：Warning
- Hazard Statement： H315-H319-H335
- Warning Statement： P261-P305 + P351 + P338
- Hazardous Material transportation number：3276
- WGK Germany：3
- Hazard Category Code： 36/37/38
- Safety Instruction： S26-S36/37
-
Hazardous Material Identification：
- Packing Group：III
- Hazard Level：6.1
- Risk Phrases：R20/21/22
- Packing Group：III
- Safety Term：6.1
- HazardClass：6.1
- PackingGroup：III
- Storage Condition：Sealed in dry,Room Temperature
2,5-Dimethoxybenzonitrile Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
2,5-Dimethoxybenzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM162031-25g |
2,5-Dimethoxybenzonitrile |
5312-97-0 | 95+% | 25g |
$163 | 2021-06-16 | |
| Chemenu | CM162031-100g |
2,5-Dimethoxybenzonitrile |
5312-97-0 | 95+% | 100g |
$393 | 2021-06-16 | |
| Alichem | A015001188-250mg |
2,5-Dimethoxybenzonitrile |
5312-97-0 | 97% | 250mg |
$504.00 | 2023-09-01 | |
| Alichem | A015001188-500mg |
2,5-Dimethoxybenzonitrile |
5312-97-0 | 97% | 500mg |
$782.40 | 2023-09-01 | |
| Alichem | A015001188-1g |
2,5-Dimethoxybenzonitrile |
5312-97-0 | 97% | 1g |
$1460.20 | 2023-09-01 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-DH875-20g |
2,5-Dimethoxybenzonitrile |
5312-97-0 | 98% | 20g |
1118.0CNY | 2021-08-05 | |
| Chemenu | CM162031-25g |
2,5-Dimethoxybenzonitrile |
5312-97-0 | 95+% | 25g |
$163 | 2022-06-11 | |
| Chemenu | CM162031-100g |
2,5-Dimethoxybenzonitrile |
5312-97-0 | 95+% | 100g |
$393 | 2022-06-11 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D843935-250mg |
2,5-Dimethoxybenzonitrile |
5312-97-0 | 98% | 250mg |
￥35.10 | 2022-01-11 | |
| Apollo Scientific | OR30149-25g |
2,5-Dimethoxybenzonitrile |
5312-97-0 | 98% | 25g |
£127.00 | 2023-09-02 |
2,5-Dimethoxybenzonitrile Related Literature
-
Pintu Maity,Debasish Kundu,Tubai Ghosh,Brindaban C. Ranu Org. Chem. Front. 2018 5 1586
Related Categories
- Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
- Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes
- Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides
5312-97-0 (2,5-Dimethoxybenzonitrile) Related Products
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- 838873-11-3(2,7-Naphthalenedicarbonitrile, 3-methoxy-)
- 4655-68-9(1,4-Benzenedicarbonitrile, 2,5-dimethoxy-)
- 39900-63-5(2-Hydroxy-5-methoxybenzonitrile)
- 25550-23-6(Benzonitrile, methoxy-)
- 53078-69-6(2-Methoxy-4-methylbenzonitrile)
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- 3556-60-3(3-Methoxy-4-methylbenzonitrile)
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